Cas no 72564-62-6 (4-Chloro-2-(methylsulfanyl)pyrido[2,3-d]pyrimidine)

4-Chloro-2-(methylsulfanyl)pyrido[2,3-d]pyrimidine structure
72564-62-6 structure
Product Name:4-Chloro-2-(methylsulfanyl)pyrido[2,3-d]pyrimidine
CAS No:72564-62-6
MF:C8H6ClN3S
MW:211.671338558197
CID:2800251
PubChem ID:71402194
Update Time:2025-04-21

4-Chloro-2-(methylsulfanyl)pyrido[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL15518084
    • 72564-62-6
    • 4-Chloro-2-(methylsulfanyl)pyrido[2,3-d]pyrimidine
    • DTXSID30823183
    • Inchi: 1S/C8H6ClN3S/c1-13-8-11-6(9)5-3-2-4-10-7(5)12-8/h2-4H,1H3
    • InChI Key: IZBVWTIYHMYEMG-UHFFFAOYSA-N
    • SMILES: ClC1=C2C=CC=NC2=NC(=N1)SC

Computed Properties

  • Exact Mass: 210.9970961Da
  • Monoisotopic Mass: 210.9970961Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 64Ų
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd